Cas no 1426290-11-0 (2-Bromo-4-(trifluoromethoxy)phenylacetylene)

• Product Name: 2-Bromo-4-(trifluoromethoxy)phenylacetylene
• CAS No: 1426290-11-0
• MF: C₉H₄BrF₃O
• MW: 265.026672363281
• CID: 2624866
• PubChem ID: 71651705
• Update Time: 2025-06-10

2-Bromo-4-(trifluoromethoxy)phenylacetylene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethoxy)phenylacetylene
• MFCD23166760
• DTXSID501238902
• PS-7334
• 999-291-3
• Benzene, 2-bromo-1-ethynyl-4-(trifluoromethoxy)-
• CS-0217403
• EN300-7422648
• 1426290-11-0
• AKOS025393490
• DTXCID801669815

• Inchi： 1S/C9H4BrF3O/c1-2-6-3-4-7(5-8(6)10)14-9(11,12)13/h1,3-5H
• InChI Key： MLKIQDKDHQHKDY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#C)C=CC(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 263.93976Da
• Monoisotopic Mass: 263.93976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-4-(trifluoromethoxy)phenylacetylene

Introduction to 2-Bromo-4-(trifluoromethoxy)phenylacetylene (CAS No. 1426290-11-0)

2-Bromo-4-(trifluoromethoxy)phenylacetylene (CAS No. 1426290-11-0) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This aromatic acetylene derivative features a bromine substituent at the ortho position relative to a trifluoromethoxy group, making it an attractive building block for the construction of complex molecular architectures. The presence of both electron-withdrawing and electron-donating groups in its structure imparts unique reactivity, enabling its application in diverse synthetic transformations.

The bromo and trifluoromethoxy functional groups in this compound play crucial roles in determining its chemical behavior. The bromine atom serves as a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in modern synthetic organic chemistry, particularly in the assembly of biaryl systems and heterocyclic compounds. On the other hand, the trifluoromethoxy group enhances the lipophilicity of the molecule while also influencing its metabolic stability, making it a preferred choice for drug-like scaffolds.

In recent years, 2-Bromo-4-(trifluoromethoxy)phenylacetylene has been extensively explored in the development of novel pharmaceuticals and agrochemicals. Its unique structural features make it an excellent precursor for generating substituted phenylacetylenes, which are prevalent motifs in bioactive molecules. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, where the phenylacetylene core contributes to binding affinity and selectivity. The compound's ability to undergo regioselective functionalization has also been leveraged in the construction of peptidomimetics and other therapeutic agents.

One of the most compelling aspects of 2-Bromo-4-(trifluoromethoxy)phenylacetylene is its role in materials science applications. Acetylenes are known for their ability to form stable π-conjugated systems, which are essential for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The introduction of fluorine atoms into the aromatic ring further modulates electronic properties, enhancing charge transport characteristics. Researchers have utilized this compound to develop novel polymers and small molecules with improved thermal stability and luminescent properties.

The pharmaceutical industry has also harnessed the potential of 2-Bromo-4-(trifluoromethoxy)phenylacetylene in medicinal chemistry campaigns. Its scaffold has been incorporated into molecules targeting various disease pathways, including cancer and inflammatory disorders. The trifluoromethoxy group, in particular, has been shown to improve pharmacokinetic profiles by increasing metabolic resistance to degradation enzymes. Furthermore, the bromine atom allows for easy derivatization into more complex structures through transition-metal-catalyzed reactions, facilitating rapid hit-to-lead optimization.

Recent advances in computational chemistry have further highlighted the significance of 2-Bromo-4-(trifluoromethoxy)phenylacetylene as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which is critical for understanding its reactivity in different reaction conditions. These insights have enabled chemists to design more efficient synthetic routes by predicting optimal reaction conditions and minimizing unwanted side products.

The synthesis of 2-Bromo-4-(trifluoromethoxy)phenylacetylene itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences with low yields and harsh reaction conditions. However, recent innovations have led to more streamlined syntheses that employ palladium-catalyzed cross-coupling reactions or copper-mediated acetylene polymerizations. These advancements not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

In conclusion, 2-Bromo-4-(trifluoromethoxy)phenylacetylene (CAS No. 1426290-11-0) represents a cornerstone compound in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural attributes continue to drive innovation in pharmaceuticals, materials science, and beyond. As research progresses, it is anticipated that new applications for this versatile intermediate will emerge, further solidifying its importance in scientific endeavors.